N-Pyrrolylpenicillin
N-Pyrrolylpenicillin
Brand Name:
Vulcanchem
CAS No.:
117516-80-0
VCID:
VC20868110
InChI:
InChI=1S/C14H21N3O4S/c1-14(2)10(13(20)21)17-11(19)9(12(17)22-14)15-8(18)7-16-5-3-4-6-16/h9-10,12H,3-7H2,1-2H3,(H,15,18)(H,20,21)/t9-,10+,12-/m1/s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)CN3CCCC3)C(=O)O)C
Molecular Formula:
C14H21N3O4S
Molecular Weight:
327.4 g/mol
N-Pyrrolylpenicillin
CAS No.: 117516-80-0
Cat. No.: VC20868110
Molecular Formula: C14H21N3O4S
Molecular Weight: 327.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117516-80-0 |
|---|---|
| Molecular Formula | C14H21N3O4S |
| Molecular Weight | 327.4 g/mol |
| IUPAC Name | (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-pyrrolidin-1-ylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
| Standard InChI | InChI=1S/C14H21N3O4S/c1-14(2)10(13(20)21)17-11(19)9(12(17)22-14)15-8(18)7-16-5-3-4-6-16/h9-10,12H,3-7H2,1-2H3,(H,15,18)(H,20,21)/t9-,10+,12-/m1/s1 |
| Standard InChI Key | CCWDECLVVCXCKS-JFGNBEQYSA-N |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)CN3CCCC3)C(=O)O)C |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)CN3CCCC3)C(=O)O)C |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)CN3CCCC3)C(=O)O)C |
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